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Compound of Interest

Compound Name: Isoamyl salicylate

Cat. No.: B1672214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of isoamyl salicylate in

fragrance formulation studies. This document includes its chemical and physical properties,

olfactory profile, and detailed experimental protocols for its evaluation in various applications.

The information is intended to guide researchers and professionals in the effective use of this

versatile fragrance ingredient.

Introduction to Isoamyl Salicylate
Isoamyl salicylate is an ester widely used in the fragrance industry for its unique and versatile

scent profile.[1] Chemically known as 3-methylbutyl 2-hydroxybenzoate, it is a colorless to pale

yellow liquid.[1][2] It is valued for its ability to impart a soft, sweet, and floral character to

fragrance compositions, often with herbaceous and balsamic undertones.[2][3] Its stability and

blending capabilities make it a staple in a wide range of scented products, from fine fragrances

to personal care and household items.[1]

Physicochemical Properties and Olfactory Profile
A clear understanding of the physicochemical properties and olfactory characteristics of

isoamyl salicylate is fundamental for its effective application in fragrance formulations.

Table 1: Physicochemical Properties of Isoamyl Salicylate
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Property Value Reference

CAS Number 87-20-7 [1][2]

Molecular Formula C₁₂H₁₆O₃ [1][2]

Molecular Weight 208.25 g/mol [1]

Appearance
Clear, colorless to pale yellow

liquid
[1][2]

Boiling Point 277–278 °C [4]

Flash Point
> 93.3 °C (> 200.0 °F) Closed

Cup
[5]

Solubility
Insoluble in water; soluble in

alcohol and oils
[6]

Purity Sum of isomers > 99% [2]

Table 2: Olfactory Profile of Isoamyl Salicylate
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Olfactory Attribute Description Reference

Odor Type
Floral, Sweet, Herbaceous,

Balsamic
[2][3]

Odor Description

Sweet, herbaceous floral

character with clover-like

facets and subtle honey

undertones. Often described

as orchid-like.

[2][3]

Odor Strength

Moderate (4/10) when

evaluated neat, restrained

impact in blends (3/10).

[3]

Substantivity
Lasts > 124 hours on a

smelling strip.
[3]

Typical Use Level

1-5% in fine fragrances;

average use of 2.4% in a

perfume compound. Can be

used up to 10% of the total

fragrance concentrate.

[3]

Common Applications

Essential in orchid, clover, and

honeysuckle accords; modifies

jasmine and tropical florals.

Used in fougère compositions.

[2][3]

Experimental Protocols
The following section details experimental protocols relevant to the study of isoamyl salicylate
in fragrance formulations.

Stability Testing of Isoamyl Salicylate in a Cosmetic
Base
Objective: To evaluate the chemical stability of isoamyl salicylate in a representative cosmetic

formulation under accelerated and real-time conditions.
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Methodology:

Preparation of Test Samples:

Prepare a base cosmetic formulation (e.g., a simple oil-in-water cream or a hydroalcoholic

solution).

Incorporate isoamyl salicylate at a predetermined concentration (e.g., 2% w/w) into the

base formulation.

Package the samples in appropriate containers (e.g., glass jars with airtight seals).

Storage Conditions:

Accelerated Stability: Store samples in a stability chamber at elevated temperatures (e.g.,

40°C ± 2°C) and controlled humidity.

Real-Time Stability: Store samples under controlled room temperature (e.g., 25°C ± 2°C)

and humidity.

Photostability: Expose samples to controlled UV light to assess the impact of light

exposure.

Freeze-Thaw Cycling: Subject samples to repeated cycles of freezing and thawing (e.g.,

-10°C for 24 hours followed by 25°C for 24 hours) for a specified number of cycles.

Analysis:

At specified time points (e.g., 0, 1, 3, and 6 months for accelerated testing; 0, 3, 6, 12, and

24 months for real-time testing), withdraw samples for analysis.

Visual Assessment: Evaluate changes in color, clarity, and phase separation.

Olfactory Assessment: A trained sensory panel evaluates any changes in the odor profile

of the formulation.

Quantitative Analysis (GC-MS):
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Extract the fragrance from the cosmetic base using a suitable solvent (e.g., methanol or

hexane).

Analyze the extract using Gas Chromatography-Mass Spectrometry (GC-MS) to

quantify the concentration of isoamyl salicylate.

Compare the concentration at each time point to the initial concentration to determine

the percentage of degradation.

Data Presentation: The quantitative data should be summarized in a table showing the

percentage of isoamyl salicylate remaining at each time point under the different storage

conditions.

Table 3: Hypothetical Stability Data for Isoamyl Salicylate (2%) in a Cosmetic Cream

Storage Condition Time Point
Isoamyl Salicylate
Remaining (%)

40°C 1 Month 98.5

3 Months 95.2

6 Months 91.8

25°C 6 Months 99.1

12 Months 98.0

24 Months 96.5

UV Exposure (12h) 12 Hours 97.3

Freeze-Thaw 3 Cycles 99.5

Sensory Evaluation of Isoamyl Salicylate in a Fragrance
Accord
Objective: To characterize the sensory impact of isoamyl salicylate within a classic fragrance

accord (e.g., Fougère).
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Methodology:

Formulation of Test Accords:

Create a base Fougère accord without isoamyl salicylate.

Create variations of the Fougère accord with increasing concentrations of isoamyl
salicylate (e.g., 1%, 3%, and 5%).

Sensory Panel:

Recruit and train a panel of sensory assessors (typically 8-12 individuals).

Familiarize the panelists with the odor attributes to be evaluated.

Evaluation Procedure:

Present the accords to the panelists on smelling strips in a controlled environment (odor-

free, well-ventilated room).

Ask panelists to rate the intensity of key odor descriptors (e.g., sweet, floral, herbaceous,

green, powdery) on a labeled magnitude scale (e.g., 0-10).

Ask panelists to provide an overall assessment of the fragrance's pleasantness and

character.

Data Presentation: The mean intensity ratings for each odor descriptor at each concentration of

isoamyl salicylate should be presented in a table.

Table 4: Hypothetical Sensory Panel Ratings of a Fougère Accord with Isoamyl Salicylate

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1672214?utm_src=pdf-body
https://www.benchchem.com/product/b1672214?utm_src=pdf-body
https://www.benchchem.com/product/b1672214?utm_src=pdf-body
https://www.benchchem.com/product/b1672214?utm_src=pdf-body
https://www.benchchem.com/product/b1672214?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isoamyl
Salicylate
Conc.

Sweetness (0-
10)

Floralcy (0-10)
Herbaceousne
ss (0-10)

Greenness (0-
10)

0% 2.1 1.5 6.8 7.2

1% 3.5 3.2 6.5 6.9

3% 4.8 5.1 6.1 6.5

5% 6.2 6.8 5.7 6.0

Visualizations
The following diagrams illustrate key concepts and workflows related to the application of

isoamyl salicylate in fragrance formulation studies.

Olfactory Sensory Neuron

Odorant
(e.g., Isoamyl Salicylate)

Olfactory Receptor
(GPCR) G-protein (Gαolf)activates Adenylyl Cyclaseactivates cAMPproduces Cyclic Nucleotide-

Gated Ion Channel
opens Ca²⁺ / Na⁺

Influx Depolarization Action Potential
to Brain

Click to download full resolution via product page

Caption: Olfactory Signal Transduction Pathway.
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Storage Conditions

Analysis at Time Points (t₀, t₁, t₂, ...)

Start: Formulate Cosmetic
Base with Isoamyl Salicylate
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(e.g., 40°C)

Real-Time
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(Color, Clarity)

Olfactory Evaluation
(Sensory Panel)

Quantitative Analysis
(GC-MS)

Data Analysis and
Shelf-Life Determination

End: Stability Profile

Click to download full resolution via product page

Caption: Fragrance Stability Testing Workflow.

Conclusion
Isoamyl salicylate is a valuable and versatile ingredient in the perfumer's palette. Its

characteristic sweet, floral, and herbaceous aroma, combined with good stability, makes it

suitable for a wide array of fragrance applications. The protocols outlined in these notes

provide a framework for the systematic evaluation of isoamyl salicylate in fragrance

formulations, enabling researchers and developers to optimize its use and ensure product

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1672214?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672214?utm_src=pdf-body
https://www.benchchem.com/product/b1672214?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


quality and performance. Further research into its behavior in different cosmetic bases and its

interaction with other fragrance materials will continue to expand its application in the industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Isoamyl Salicylate | Isoamyl Salicylate Information & Details - Elchemy [elchemy.com]

2. ISOAMYL SALICYLATE [ventos.com]

3. fraterworks.com [fraterworks.com]

4. CN102249926A - Preparation method of isoamyl salicylate - Google Patents
[patents.google.com]

5. shop.perfumersapprentice.com [shop.perfumersapprentice.com]

6. aurochemicals.com [aurochemicals.com]

To cite this document: BenchChem. [Application of Isoamyl Salicylate in Fragrance
Formulation Studies: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1672214#application-of-isoamyl-
salicylate-in-fragrance-formulation-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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